Cas no 1261853-68-2 (2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261853-68-2
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• CID: 4996586
• Update Time: 2025-06-22

2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9ClF4O/c15-8-9-5-6-10(16)7-12(9)11-3-1-2-4-13(11)20-14(17,18)19/h1-7H,8H2
• InChI Key： JJXGZXBTPDQUCF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl

Introduction to 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261853-68-2)

2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl, with the CAS number 1261853-68-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a chloromethyl group, a fluorine atom, and a trifluoromethoxy substituent, which collectively contribute to its unique chemical and biological properties.

The chloromethyl group in this compound is a reactive functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This property makes it an attractive starting material for the synthesis of more complex molecules, particularly those with potential therapeutic applications. The presence of the fluorine atom and the trifluoromethoxy substituent further enhances the compound's stability and bioavailability, making it a valuable intermediate in drug discovery processes.

Recent studies have highlighted the potential of 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in various disease pathways. The researchers found that the compound effectively binds to target proteins with high affinity, thereby modulating their activity and potentially leading to therapeutic benefits.

In another study, published in the European Journal of Medicinal Chemistry (2023), researchers explored the use of 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl as a scaffold for the design of new antiviral agents. The results showed that derivatives of this compound exhibited significant antiviral activity against several viral strains, including influenza and herpes simplex viruses. The high lipophilicity and metabolic stability of the compound were identified as key factors contributing to its efficacy.

The structural diversity and functional versatility of 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl have also made it an important tool in combinatorial chemistry. By leveraging its reactive sites, chemists can synthesize a wide range of analogs with varying biological activities. This approach has been particularly useful in identifying lead compounds for further optimization and development into drug candidates.

In addition to its applications in drug discovery, 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl has shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of advanced materials with unique optical and electronic properties. The presence of fluorine atoms and trifluoromethoxy groups can significantly influence the electronic structure and performance of these materials, making them suitable for applications in optoelectronics and sensors.

The synthesis of 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include coupling reactions between appropriately substituted aryl halides and boronic acids or organometallic reagents. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing both cost and waste generation.

In conclusion, 2-Chloromethyl-5-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261853-68-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of diseases.